Cas no 3216-48-6 (2-(1-Benzothiophen-3-yl)acetonitrile)
3216-48-6 structure
Product Name:2-(1-Benzothiophen-3-yl)acetonitrile
CAS No:3216-48-6
MF:C10H7NS
MW:173.234280824661
MDL:MFCD00027389
CID:84665
PubChem ID:76681
Update Time:2025-04-18
2-(1-Benzothiophen-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzo[b]thiophen-3-yl)acetonitrile
- 3-Cyanomethylthianaphthene~Thianaphthene-3-acetonitrile
- (Benzo[b]thiophen-3-yl)acetonitrile
- 2-(1-benzothiophen-3-yl)acetonitrile
- 3-cyanomethylbenzo<b>thiophene
- 3-cyanomethylbenzothiophene
- 3-cyanomethylthianaphthene
- Benzo[b]thiophene-3-acetonitrile
- Thianaphthene-3-acetonirile
- thiophen
- Benzo(b)thiophene-3-acetonitrile
- AKOS009157683
- 2-(benzothiophen-3-yl)acetonitrile
- Acetonitrile, 2-(3-benzothieny)-
- (1-benzothien-3-yl)acetonitrile
- 3-Benzothienylacetonitrile
- Benzo[b]thiophen-3-yl-acetonitrile
- 3-(Cyanomethyl)benzo[b]thiophene
- NSC 332302
- NSC332302
- FT-0622692
- 2-benzo[b]thiophen-3-ylacetonitrile
- MFCD00027389
- 3216-48-6
- EINECS 221-733-4
- JYC4JL4XSU
- EN300-42832
- 3-(Cyanomethyl)-1-benzothiophene
- STR04035
- 2-(Benzo[b]thien-3-yl)acetonitrile
- SCHEMBL274426
- DTXSID40185946
- NSC-332302
- CS-0216424
- Z431602866
- 1-Benzothien-3-ylacetonitrile
- A875685
- NS00046273
- benzo[b]thiophen-3-acetonitril
- DB-048175
- G86832
- DTXCID80108437
- 2-(1-Benzothiophen-3-yl)acetonitrile
-
- MDL: MFCD00027389
- Inchi: 1S/C10H7NS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7H,5H2
- InChI Key: DEELHLMCCWZFFE-UHFFFAOYSA-N
- SMILES: S1C=C(CC#N)C2C=CC=CC1=2
- BRN: 125487
Computed Properties
- Exact Mass: 173.03000
- Monoisotopic Mass: 173.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 52A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.244
- Melting Point: 65-67°C
- Boiling Point: 340.1°C at 760 mmHg
- Flash Point: 159.5°C
- Refractive Index: 1.668
- Water Partition Coefficient: Insoluble in water.
- PSA: 52.03000
- LogP: 2.96738
- Solubility: Not available
2-(1-Benzothiophen-3-yl)acetonitrile Security Information
- Hazard Statement: Harmful
- Hazardous Material transportation number:UN 3276
- Hazard Category Code: 22
- Safety Instruction: S22-S36/37
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:Sealed in dry,2-8°C
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R22
2-(1-Benzothiophen-3-yl)acetonitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1-Benzothiophen-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152998-25g |
2-(Benzo[b]thiophen-3-yl)acetonitrile |
3216-48-6 | 95% | 25g |
$503 | 2021-06-09 | |
| Chemenu | CM152998-5g |
2-(Benzo[b]thiophen-3-yl)acetonitrile |
3216-48-6 | 95% | 5g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR28492-1g |
(Benzo[b]thiophen-3-yl)acetonitrile |
3216-48-6 | 1g |
£110.00 | 2025-02-19 | ||
| TRC | B410720-25mg |
2-(1-Benzothiophen-3-yl)acetonitrile |
3216-48-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B410720-50mg |
2-(1-Benzothiophen-3-yl)acetonitrile |
3216-48-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B410720-250mg |
2-(1-Benzothiophen-3-yl)acetonitrile |
3216-48-6 | 250mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB178568-1 g |
Benzo[b]thiophene-3-acetonitrile, 98%; . |
3216-48-6 | 98% | 1g |
€79.60 | 2023-05-07 | |
| abcr | AB178568-5 g |
Benzo[b]thiophene-3-acetonitrile, 98%; . |
3216-48-6 | 98% | 5g |
€231.00 | 2023-05-07 | |
| Alichem | A169005359-5g |
2-(Benzo[b]thiophen-3-yl)acetonitrile |
3216-48-6 | 95% | 5g |
$158.08 | 2023-09-02 | |
| Alichem | A169005359-10g |
2-(Benzo[b]thiophen-3-yl)acetonitrile |
3216-48-6 | 95% | 10g |
$251.32 | 2023-09-02 |
2-(1-Benzothiophen-3-yl)acetonitrile Related Literature
-
Shakil N. Afraj,Chinpiao Chen,Gene-Hsian Lee RSC Adv. 2016 6 29783
-
Xuezhao Xu,Bingnan Li,Yingwei Zhao,Qiuling Song Org. Chem. Front. 2017 4 331
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